Cas no 24539-58-0 (Monoheptyl Phthalate)

• Product Name: Monoheptyl Phthalate
• CAS No: 24539-58-0
• MF: C₁₅H₂₀O₄
• MW: 264.316905021667
• CID: 289527
• Update Time: 2025-06-13

Monoheptyl Phthalate Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 1-heptyl ester
• Mono(3-hydroxybutyl)phthalate-d4
• 2-heptoxycarbonylbenzoic acid
• Monoheptyl Phthalate
• Phthalic acid Mono-n-heptyl ester
• C7-9-Alkyl phthalates
• EINECS 272-737-8
• phthalic acid monoheptyl ester
• Phthalsaeure-monoheptylester

• Inchi： 1S/C15H20O4/c1-2-3-4-5-8-11-19-15(18)13-10-7-6-9-12(13)14(16)17/h6-7,9-10H,2-5,8,11H2,1H3,(H,16,17)
• InChI Key： DMVQNBGDYPFJCC-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)O)=O)CCCCCCC

Computed Properties

• Exact Mass: 264.13600

Experimental Properties

• PSA: 63.60000
• LogP: 3.51200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Monoheptyl Phthalate

Research Brief on Monoheptyl Phthalate (CAS: 24539-58-0): Recent Advances and Implications

Monoheptyl Phthalate (MHP, CAS: 24539-58-0) is a monoester derivative of phthalic acid, which has garnered increasing attention in the field of chemical biology and pharmaceutical research due to its potential applications and environmental impact. Recent studies have focused on its metabolic pathways, toxicological profiles, and potential industrial uses. This brief synthesizes the latest findings to provide a comprehensive overview of MHP's current research landscape.

A 2023 study published in Environmental Science & Technology investigated the biodegradation of MHP in aquatic environments, revealing that certain microbial consortia can degrade MHP into non-toxic metabolites within 14 days under optimal conditions. This finding is critical for assessing its environmental persistence and developing bioremediation strategies. The study employed advanced LC-MS/MS techniques to track degradation intermediates, confirming the cleavage of the ester bond as the primary degradation mechanism.

In toxicology, a recent Journal of Applied Toxicology paper (2024) highlighted MHP's endocrine-disrupting potential at concentrations as low as 10 μM in vitro. Using human adrenal carcinoma (H295R) cells, researchers demonstrated that MHP alters steroidogenesis by upregulating CYP17A1 and CYP19A1 gene expression. These results suggest the need for further in vivo studies to evaluate its health risks, particularly in occupational exposure scenarios.

Pharmaceutical applications of MHP have emerged in drug formulation research. A 2024 International Journal of Pharmaceutics study explored its use as a plasticizer in controlled-release matrix tablets. The research showed that MHP-containing formulations achieved superior zero-order release kinetics compared to traditional phthalates, with 92% drug release at 12 hours in dissolution tests. This property makes MHP a promising candidate for developing extended-release oral dosage forms.

Analytical chemistry advancements have enabled more precise MHP detection. A novel UPLC-QTOF-MS method developed in 2024 achieves a detection limit of 0.1 ng/mL for MHP in biological matrices, representing a 10-fold improvement over previous techniques. This breakthrough facilitates epidemiological studies on human exposure levels and supports regulatory monitoring efforts.

Current research gaps include comprehensive human biomonitoring data and long-term ecotoxicological studies. The European Chemicals Agency has listed MHP for priority evaluation under REACH regulations in 2025, reflecting growing regulatory interest. Future research directions likely include structure-activity relationship studies to modify its properties for safer industrial applications and detailed investigations of its interaction with nuclear receptors.